Cas no 5446-96-8 (Methyl 2-butoxybenzoate)

• Product Name: Methyl 2-butoxybenzoate
• CAS No: 5446-96-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1589479
• PubChem ID: 221657
• Update Time: 2025-04-21

Methyl 2-butoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-butoxybenzoate
• 2-butoxy-benzoic acid methyl ester
• 2-Butyloxy-benzoesaeure-methylester
• 2-Butoxy-benzoesaeure-methylester
• AC1Q5ZBT
• AC1L5ALO
• CTK1H3437
• Benzoic acid, o-butoxy-, methyl ester
• Benzoic acid, 2-butoxy-, methyl ester
• NSC6603
• 2-n-Butoxy-benzoesaeuremethylester
• SureCN7956581
• 2-Butoxybenzoic acid methyl ester
• Methyl 2-butoxybenzoate #
• 5446-96-8
• SCHEMBL7956581
• BUKSCRKGJVCWGE-UHFFFAOYSA-N
• NSC-6603
• DTXSID70278193
• Methyl 2-butoxybenzoate

• Inchi： 1S/C12H16O3/c1-3-4-9-15-11-8-6-5-7-10(11)12(13)14-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： BUKSCRKGJVCWGE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)OC)CCCC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.65210